2-(3-bromophenoxy)pyrimidine

• IUPAC Name: 2-(3-bromophenoxy)pyrimidine
• InChI: InChI=1S/C10H7BrN2O/c11-8-3-1-4-9(7-8)14-10-12-5-2-6-13-10/h1-7H
• InChI Key: WQAWWESXPMOWQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OC2=NC=CC=N2
• Molecular Formula: C10H7BrN2O
• Molecular Weight: 251.08 g/mol
• CAS No.: 73221-65-5

Description

Pyrimidine derivatives are pivotal in medicinal chemistry due to their diverse biological activities, including antimicrobial, antiviral, antitumor, and anti-fibrotic effects . 2-(3-Bromophenoxy)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a 3-bromophenoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-bromophenoxy)pyrimidine typically involves the reaction of 3-bromophenol with pyrimidine derivatives. One common method is the nucleophilic aromatic substitution reaction, where 3-bromophenol reacts with a pyrimidine derivative in the presence of a base such as potassium carbonate. The reaction is usually carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution process .

Industrial Production Methods

Industrial production methods for 2-(3-bromophenoxy)pyrimidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromophenoxy)pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the phenoxy group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and bases like potassium carbonate. The reactions are typically carried out in polar aprotic solvents at elevated temperatures.

Oxidation and Reduction: Oxidizing agents such as hydrogen peroxide or reducing agents like sodium borohydride can be used.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield aminophenoxy pyrimidine derivatives, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

2-(3-Bromophenoxy)pyrimidine has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of anticancer and antimicrobial drugs.

Materials Science: The compound is explored for its potential use in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Biological Studies: It is used in the study of enzyme inhibitors and receptor modulators, contributing to the understanding of various biological pathways.

Mechanism of Action

The mechanism of action of 2-(3-bromophenoxy)pyrimidine depends on its specific application. In medicinal chemistry, the compound may act as an inhibitor of certain enzymes or receptors, interfering with biological pathways involved in disease progression. The molecular targets and pathways involved can vary, but common targets include kinases, proteases, and other enzymes critical to cellular functions .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The anti-fibrotic activity of pyrimidine derivatives is highly dependent on substituent groups (R, R₁) and their positions. Key comparisons include:

Substituent Position on the Aromatic Ring

• 3-Bromo vs. 4-Bromo Substitution: 2-(3-Bromophenoxy)pyrimidine differs from 2-(4-bromophenoxy) derivatives (e.g., 12l and 13l in ) in the position of the bromine atom. Studies show that 4-substituted bromophenyl groups (e.g., 12l, 4-bromo) exhibit superior anti-fibrotic activity compared to 3-substituted analogues (e.g., 12n, 12p) due to optimized steric and electronic interactions with collagen prolyl-4-hydroxylase (CP4H) .

Ethyl vs. Hydrogen Substituents

• Compounds with ethyl groups (e.g., 12k, 12l, 12m) demonstrate 2–3× higher inhibitory activity against CP4H than hydrogen-substituted analogues (e.g., 13k, 13l) . For instance, 12m (ethyl, 4-methylphenyl) reduces hydroxyproline content by 58% at 100 μM, whereas 13m (hydrogen) shows negligible effects .

Halogen and Electron-Withdrawing Groups

• Bromine (Br) vs. Chlorine (Cl): Brominated derivatives (e.g., 12l, Mw 427.34) generally exhibit higher molecular weights and enhanced lipophilicity compared to chlorinated analogues (e.g., 12k, Mw 383.33), which may improve membrane permeability .

Anti-Fibrotic Efficacy

• Hydroxyproline Reduction: 2-(3-Bromophenoxy)pyrimidine’s closest active analogues, such as 12m and 12q, reduce hydroxyproline (a collagen marker) by 50–60% at 100 μM in HSC-T6 cells, comparable to Pirfenidone (63%) but with lower IC₅₀ values .
• CP4H Inhibition : Ethyl-substituted derivatives (e.g., 12m) directly inhibit CP4H, a key enzyme in collagen synthesis, while 3-bromo substitution may alter binding kinetics compared to 4-bromo derivatives .

Comparative Activity Table

Compound	Substituents (R, R₁)	Molecular Weight	Hydroxyproline Reduction (100 μM)
2-(3-Bromophenoxy)pyrimidine	3-Br, H	~305.1*	Not reported
12l (Ethyl, 4-Br)	Ethyl, 4-Bromophenyl	427.34	55%
12m (Ethyl, 4-Me)	Ethyl, 4-Methylphenyl	363.37	58%
13k (H, 4-Cl)	Hydrogen, 4-Chlorophenyl	355.39	22%
Pirfenidone (Control)	–	186.19	63%

*Estimated based on structural similarity to and .

Physical Properties

• Melting Points : Brominated derivatives (e.g., 12l, 227–228°C; 13c, 314–315°C) generally have higher melting points than chlorinated or methylated analogues, reflecting stronger intermolecular forces .
• NMR Profiles: The ¹H NMR of 2-(3-bromophenoxy)pyrimidine would likely show aromatic protons near δ 7.2–8.5 ppm, similar to 12l (δ 7.3–8.4) and 13k (δ 7.1–8.6) .

Biological Activity

2-(3-Bromophenoxy)pyrimidine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound belongs to the broader class of pyrimidines, which are known for their role in various biological processes and therapeutic applications. This article delves into the biological activity of 2-(3-bromophenoxy)pyrimidine, exploring its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The structure of 2-(3-bromophenoxy)pyrimidine consists of a pyrimidine ring substituted with a bromophenoxy group. This unique arrangement not only influences its chemical reactivity but also contributes to its biological activity. The presence of bromine and the phenoxy group enhances the compound's interaction with biological targets, making it a subject of interest in drug development.

Anticancer Activity

2-(3-Bromophenoxy)pyrimidine has shown promising anticancer properties in various studies. Research indicates that compounds within the pyrimidine family can inhibit tumor growth and induce apoptosis in cancer cells. For instance, derivatives similar to 2-(3-bromophenoxy)pyrimidine have been reported to exhibit significant cytotoxic effects against multiple cancer cell lines, including breast, prostate, and lung cancers .

Table 1: Anticancer Activity of Pyrimidine Derivatives

Compound	Cancer Type	IC50 (µM)	Mechanism of Action
2-(3-Bromophenoxy)pyrimidine	MDA-MB-231 (breast cancer)	5.4	Induction of apoptosis
2,4-Diaminopyrido[2,3-d]pyrimidine	PC-3 (prostate cancer)	1.54	G2/M cell cycle arrest
5-Fluorouracil	Various	0.1	Antimetabolite action

Antimicrobial Activity

The compound has also demonstrated antimicrobial properties against various pathogens. Studies evaluating halogenated pyrimidines have shown that these compounds can inhibit bacterial growth and biofilm formation, particularly against resistant strains such as Staphylococcus aureus . The mechanism often involves disruption of quorum sensing and inhibition of virulence factors.

Table 2: Antimicrobial Efficacy of Pyrimidine Derivatives

Compound	Target Pathogen	MIC (µg/mL)	Mechanism of Action
24DC5FP	Staphylococcus aureus	50	Inhibition of virulence factors
2-(3-Bromophenoxy)pyrimidine	Various	TBD	Disruption of biofilm formation

Study on Anticancer Effects

In a recent study, the anticancer effects of 2-(3-bromophenoxy)pyrimidine were evaluated using xenograft models. The results indicated that treatment with this compound significantly reduced tumor size and induced apoptosis in treated mice. The study highlighted the potential for developing this compound as a therapeutic agent for treating aggressive cancers .

Investigation into Antimicrobial Properties

Another study focused on the antimicrobial properties of halogenated pyrimidines, including derivatives similar to 2-(3-bromophenoxy)pyrimidine. The findings demonstrated that these compounds effectively reduced biofilm formation in clinical isolates of S. aureus, showcasing their potential as novel antibacterial agents .

The biological activity of 2-(3-bromophenoxy)pyrimidine can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds like this often act as inhibitors for key enzymes involved in cancer progression or bacterial virulence.
• Induction of Apoptosis : Many studies have shown that such compounds can trigger apoptotic pathways in cancer cells.
• Disruption of Quorum Sensing : In antimicrobial applications, these compounds can interfere with bacterial communication systems, reducing virulence.